
Application Notes and Protocols: Creep Testing
Methods for Magnesium Alloys

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZ66

Cat. No.: B605735 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Magnesium alloys are increasingly utilized in automotive and aerospace industries

due to their low density and high specific strength.[1] However, their application at elevated

temperatures is often limited by their susceptibility to creep deformation.[1][2] Understanding

the creep behavior of these alloys is crucial for designing reliable components for high-

temperature service. This document provides detailed protocols for various creep testing

methods applicable to magnesium alloys, presents key quantitative data in a structured format,

and illustrates experimental workflows and conceptual relationships using diagrams.

Creep Testing Methodologies
Creep is the time-dependent plastic deformation of a material under a constant load or stress

at elevated temperatures.[3][4] The creep curve, a plot of strain versus time, typically exhibits

three stages: primary (decreasing creep rate), secondary (constant creep rate), and tertiary

(accelerating creep rate leading to fracture).[3] The steady-state creep rate (or minimum creep

rate) in the secondary stage is a critical parameter for material design.

Several methods are employed to characterize the creep behavior of magnesium alloys,

including tensile, compressive, and impression creep testing.

Tensile creep tests are widely used to determine the creep properties of metallic materials.[5]
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Specimen Preparation:

Prepare tensile specimens with a standardized geometry, often resembling a "dog bone"

shape, to ensure uniform stress distribution in the gauge section.[3]

For example, die-cast AM60B specimens can be tested in tension.[6]

The specimen dimensions should be carefully controlled and recorded.

Equipment Setup:

Utilize a constant load creep testing machine, which can be a direct load or a lever arm

type.[7]

The machine should be equipped with a furnace capable of maintaining a stable, elevated

temperature with a precision of ±1°C or better.

An extensometer is used to measure the elongation of the specimen's gauge length over

time.[5] High-temperature extensometers with ceramic rods are suitable for tests at very

high temperatures.[5]

Test Procedure:

Securely mount the specimen in the grips of the creep testing machine.

Heat the specimen to the desired test temperature and allow it to stabilize.[8]

Apply a constant tensile load to the specimen. The load should be below the material's

yield strength at the test temperature to avoid immediate plastic deformation.[3]

Record the elongation of the specimen as a function of time throughout the test.[3]

The test can be continued until a certain strain is reached, a specific time has elapsed, or

until the specimen fractures (creep-rupture test).[7]

Data Analysis:

Plot the measured strain against time to obtain the creep curve.
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Determine the minimum creep rate (ε̇_min) from the slope of the linear portion of the creep

curve (secondary creep stage).

If the test is conducted to rupture, the time to rupture (t_r) and the total elongation are also

determined.

Compressive creep is a critical design consideration for components subjected to compressive

loads, such as in automotive powertrain applications.[9]

Experimental Protocol:

Specimen Preparation:

Prepare cylindrical specimens. For instance, cylinders with a diameter of 6 mm and a

length of 15 mm can be produced from dumb-bell samples by electric discharge

machining.[9]

Ensure the end faces of the specimen are flat, parallel, and perpendicular to the loading

axis to ensure uniform stress distribution.

Equipment Setup:

Use a creep testing machine capable of applying a constant compressive load, such as an

ATS Lever Arm Creep Machine or a screw-driven Instron machine.[9]

A furnace is required to maintain the specified test temperature.

A compressometer or a high-resolution displacement transducer is used to measure the

change in the specimen's length.

Test Procedure:

Place the specimen between two parallel platens in the testing machine.

Heat the specimen to the test temperature and allow for thermal stabilization.

Apply a constant compressive load.
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Record the change in length of the specimen as a function of time.

Data Analysis:

Calculate the compressive strain from the change in length.

Plot the compressive strain versus time to generate the creep curve.

Determine the minimum compressive creep rate.

Impression creep testing is a useful technique for determining the creep properties of small

volumes of material and can be an alternative to conventional tensile or compressive creep

tests.[5][10]

Experimental Protocol:

Specimen Preparation:

Prepare a small, flat specimen with a polished surface. The specimen does not require a

complex geometry like tensile samples.[5]

Equipment Setup:

Use an impression creep testing machine equipped with a flat-ended cylindrical punch

(indenter).

The machine should have a furnace for heating the specimen and a system to apply a

constant load to the indenter.

A displacement sensor measures the depth of indentation as a function of time.

Test Procedure:

Place the specimen in the furnace and heat it to the desired temperature.

Bring the indenter into contact with the specimen's surface.

Apply a constant load to the indenter.
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Record the indentation depth as a function of time.

Data Analysis:

The impression velocity is determined from the rate of change of the indentation depth.

The impression stress (σ_imp) is calculated based on the applied load and the cross-

sectional area of the indenter.

The data can be analyzed using power-law creep equations to determine the stress

exponent and activation energy.[10]

Advanced Creep Testing Methods
The Stepped Isothermal Method (SIM) is an accelerated creep testing technique based on the

time-temperature superposition principle.[11][12] It allows for the determination of long-term

creep behavior from a single, relatively short-term test.

Experimental Protocol:

Specimen and Equipment: The specimen and equipment are similar to those used in

conventional tensile creep testing.

Test Procedure:

A constant load is applied to the specimen at an initial temperature.

The temperature is then increased in a stepwise manner to predetermined higher levels,

with the specimen held at each temperature for a specific duration.[11]

The strain is continuously monitored throughout the test.

Data Analysis:

The creep curves obtained at different temperatures are shifted horizontally along the

logarithmic time axis to construct a single master curve at a reference temperature.[11]
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This master curve represents the creep behavior over a much longer time scale than the

actual test duration.

Stress relaxation is the time-dependent decrease in stress in a material held at a constant

strain.[13][14] It provides insights into the viscoelastic properties of the material.

Experimental Protocol:

Specimen and Equipment: Typically performed using a universal testing machine equipped

with a furnace.

Test Procedure:

The specimen is rapidly deformed to a specific strain level.[13]

The strain is then held constant, and the decay of stress is measured as a function of time.

[13][14]

Data Analysis:

The stress relaxation curve (stress vs. time) is analyzed to understand the material's ability

to relieve stress over time at a given temperature and strain.

Quantitative Data Presentation
The following tables summarize key quantitative data for the creep behavior of various

magnesium alloys.

Table 1: Creep Test Parameters for Various Magnesium Alloys
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Alloy Test Type
Temperature
(°C)

Applied Stress
(MPa)

Reference

AE42, AE44-2,

AE44-4,

MRI230D,

DieMag series

Compressive 200
60, 70, 80, 90,

100
[9]

ZE41 Impression 220 - 320 350 - 500 [10]

AEC4112,

AECJ411202
Compressive 150 100 [15]

AM60B Tensile 150
20, 25, 40, 60,

70, 80
[6]

AM60B Compressive 150 -40, -60, -80 [6]

Mg-15Gd Compressive 250 - 470 - [16]

AE42, AJ32 Compressive 175 50 [1]

AZ31 Double-Shear 300, 350, 400 0.5 - 12.6 [17]

Table 2: Creep Properties of Selected Magnesium Alloys
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Alloy
Stress
Exponent (n)

Activation
Energy (Q)
(kJ/mol)

Dominant
Creep
Mechanism

Reference

ZE41 4 - 7.5 78.5 - 107.1

Pipe-diffusion-

controlled

dislocation climb,

grain boundary

sliding

[10]

AZ31 (fine-

grained)
~2 ~92

Grain boundary

sliding
[17]

Mg-Al-RE-Ca-Sr

alloys
- -

Grain boundary

diffusion and

grain boundary

sliding

determined by

dislocation climb

[15]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.proquest.com/openview/6e7d2066a3ac86c24224089469814d40/1?pq-origsite=gscholar&cbl=49316
https://eprints.soton.ac.uk/440989/1/RBF_creep.pdf
https://www.researchgate.net/figure/Compressive-creep-curves-of-three-magnesium-alloys-under-temperature-150-C-and-applied_fig2_263543828
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tensile Creep Testing Compressive Creep Testing Impression Creep Testing

Specimen Preparation
(Dog-bone shape)

Equipment Setup
(Creep machine, furnace, extensometer)

Testing
(Heat, apply constant tensile load, record elongation)

Data Analysis
(Plot creep curve, determine min. creep rate)

Specimen Preparation
(Cylindrical shape)

Equipment Setup
(Creep machine, furnace, compressometer)

Testing
(Heat, apply constant compressive load, record length change)

Data Analysis
(Plot creep curve, determine min. creep rate)

Specimen Preparation
(Flat, polished surface)

Equipment Setup
(Impression tester, furnace, indenter)

Testing
(Heat, apply constant load to indenter, record depth)

Data Analysis
(Determine impression velocity, stress exponent)

Click to download full resolution via product page

Caption: Experimental workflows for different creep testing methods.
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Experimental Inputs
(Temperature, Stress, Material Microstructure)

Creep Test
(Tensile, Compressive, Impression)

Creep Curve
(Strain vs. Time)

Minimum Creep Rate (ε̇_min)

Stress Exponent (n) Activation Energy (Q)

Dominant Creep Mechanism
(e.g., Dislocation Climb, GBS)
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Caption: Relationship between key parameters in creep analysis.

Conclusion
The selection of an appropriate creep testing method for magnesium alloys depends on the

specific application, material availability, and the desired information. Tensile and compressive

creep tests provide direct measures of the material's response to these loading modes.

Impression creep offers a convenient alternative for rapid screening and for testing small

material volumes. Advanced techniques like the Stepped Isothermal Method can significantly

accelerate the characterization of long-term creep behavior. A thorough understanding and

application of these protocols are essential for the development and qualification of creep-

resistant magnesium alloys for high-temperature applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605735#creep-testing-methods-for-magnesium-
alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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